Cas no 31407-26-8 (2-Amino-4-phenylquinoline-3-carbonitrile)

2-Amino-4-phenylquinoline-3-carbonitrile structure
31407-26-8 structure
Product Name:2-Amino-4-phenylquinoline-3-carbonitrile
CAS No:31407-26-8
MF:C16H11N3
MW:245.278642892838
CID:2821689
PubChem ID:12472975
Update Time:2025-04-21

2-Amino-4-phenylquinoline-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-amino-4-phenyl-quinoline-3-carbonitrile
    • SCHEMBL4436700
    • 31407-26-8
    • NZMCCPNVFUZQLA-UHFFFAOYSA-N
    • DTXSID80499599
    • 2-Amino-4-phenylquinoline-3-carbonitrile
    • Inchi: 1S/C16H11N3/c17-10-13-15(11-6-2-1-3-7-11)12-8-4-5-9-14(12)19-16(13)18/h1-9H,(H2,18,19)
    • InChI Key: NZMCCPNVFUZQLA-UHFFFAOYSA-N
    • SMILES: N1C(=C(C#N)C(C2C=CC=CC=2)=C2C=CC=CC=12)N

Computed Properties

  • Exact Mass: 245.095297364Da
  • Monoisotopic Mass: 245.095297364Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 352
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 62.7Ų
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